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Compound of Interest

Compound Name: Triphenyltin chloride-d15

Cat. No.: B032067 Get Quote

For Immediate Reference: Treat all Triphenyltin Chloride-d15 waste as hazardous. Segregate

from other waste streams and consult your institution's Environmental Health & Safety (EHS)

department for specific disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of

Triphenyltin Chloride-d15, a deuterated organotin compound. Adherence to these procedures

is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. Organotin compounds are highly toxic, particularly to aquatic life, and require

careful handling from acquisition to disposal.

Safety First: Personal Protective Equipment (PPE)
and Handling
Before handling Triphenyltin Chloride-d15, ensure you are in a well-ventilated area,

preferably within a certified chemical fume hood. The following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Dispose of contaminated gloves

after use in accordance with applicable laws and good laboratory practices.[1]

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against eye contact.[1]

Lab Coat: A lab coat or impervious clothing must be worn to prevent skin contact.[1]
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Triphenyltin Chloride-d15 is toxic if swallowed, inhaled, or absorbed through the skin.[1] It

can cause serious eye damage and skin irritation.[1]

Quantitative Data Summary
The following table summarizes key hazard and regulatory data for Triphenyltin Chloride and its

non-deuterated analog.

Property Value Reference

UN Number 3146 [2]

Hazard Class 6.1 (Toxic) [2]

Packing Group III [2]

Marine Pollutant Yes [2]

Oral LD50 (Rat)
135 mg/kg (for Triphenyltin

Chloride)
[1]

Incompatibility Strong oxidizing agents [1]

Disposal Workflow
The proper disposal of Triphenyltin Chloride-d15 waste involves a multi-step process focused

on containment, segregation, and transfer to a certified hazardous waste facility. Direct disposal

into drains or regular trash is strictly prohibited.
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Waste Generation & Segregation

Waste Containment

Storage & Disposal

1. Identify Waste Streams
(Solid, Liquid, Sharps)

2. Segregate Triphenyltin-d15 Waste
(Clearly labeled, dedicated containers)

3. Use Chemically Resistant Containers
(e.g., HDPE, Glass)

4. Label Containers Clearly
('Hazardous Waste', 'Triphenyltin Chloride-d15')

5. Store in a Secure, Ventilated Area

6. Arrange for Pickup by EHS
 or a licensed waste contractor

7. Final Disposal at an
 Approved Hazardous Waste Facility

Click to download full resolution via product page

Figure 1. High-level workflow for the disposal of Triphenyltin Chloride-d15 waste.
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Experimental Protocols for Decontamination
While bulk waste must be handled by professionals, the following protocols can be used for

decontaminating glassware and work surfaces that have come into contact with Triphenyltin
Chloride-d15. The principle is to oxidize the organotin compound to less toxic inorganic tin

species.

Protocol 1: Decontamination of Glassware

Initial Rinse: In a chemical fume hood, rinse the glassware with a suitable organic solvent

(e.g., acetone or ethanol) to remove the majority of the residue. Collect this solvent rinse in a

dedicated hazardous waste container labeled "Organotin Waste."

Oxidative Soak: Immerse the rinsed glassware in a bath of commercial bleach (sodium

hypochlorite solution) or 20% nitric acid. Allow the glassware to soak for a minimum of 12

hours.

Final Rinse: Carefully remove the glassware from the oxidizing bath and rinse thoroughly

with deionized water.

Bath Disposal: The bleach or nitric acid bath used for decontamination is now considered

hazardous waste and must be disposed of accordingly.

Protocol 2: Spill Cleanup

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.

Containment: For solid spills, carefully sweep up the material and place it into a suitable,

labeled container for disposal. Avoid creating dust.

Decontamination: Wipe the spill area with a cloth soaked in a bleach solution. Place the

contaminated cloth in the hazardous waste container.

Final Cleaning: Wash the area with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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